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Compound of Interest

Compound Name: Bromine pentafluoride
CAS No.: 7789-30-2
Cat. No.: B1222226
Get Quote
. J

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety protocols and operational guidance for the handling of
Bromine pentafluoride (BrF5), a highly corrosive and reactive interhalogen compound.
Adherence to these procedures is mandatory to ensure the safety of all personnel and the
integrity of research activities.

Bromine pentafluoride is a colorless to pale yellow, fuming liquid with a pungent odor that is
extremely toxic and corrosive.[1] It reacts violently with water and most organic materials,
presenting significant fire and explosion hazards.[2] This guide will provide the essential
information for mitigating these risks.

Personal Protective Equipment (PPE): The First Line of
Defense

A comprehensive PPE ensemble is non-negotiable when handling Bromine pentafluoride.
The minimum required PPE includes:
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o Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing
apparatus (SCBA) is the primary recommendation for respiratory protection.[2][3] Air-
purifying respirators with appropriate cartridges may be considered only for specific, low-
concentration scenarios, as determined by a qualified safety professional.

e Hand Protection: Chemical-resistant gloves are mandatory.[2] While specific breakthrough
time data is not readily available in the provided search results, materials such as DuPont
Tychem® Responder®, CSM, and TK have been recommended for protection against toxic
and corrosive vapors and gases.[4]

e Eye and Face Protection: A full face shield must be worn in conjunction with chemical safety
goggles.[5]

» Body Protection: A chemical-resistant acid suit is required.[3] All protective clothing, including
suits, gloves, footwear, and headgear, should be made from materials that cannot be
permeated or degraded by Bromine pentafluoride.[4]

Quantitative Exposure Limits

All work with Bromine pentafluoride must be conducted in a manner that keeps airborne
concentrations below established exposure limits.

Regulatory Agency Exposure Limit (Time-Weighted Average)
NIOSH (REL) 0.1 ppm (10-hour workshift)[4]
ACGIH (TLV) 0.1 ppm (8-hour workshift)[4]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Pre-Handling Checks:

» Training: All personnel must be thoroughly trained on the hazards and proper handling
procedures for Bromine pentafluoride before commencing any work.[4]

o Work Area: Ensure the work area is a designated, well-ventilated chemical fume hood.[2]
Emergency eyewash stations and safety showers must be readily accessible and tested.[5]
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Material Compatibility: Verify that all equipment and containers are made of compatible
materials, such as certain types of stainless steel or specialized glass. Avoid contact with
water, organic compounds, fuels, acids, and many other substances.[2][4]

PPE Donning: Properly don all required PPE as outlined above.

. Handling and Use:

Containment: Handle Bromine pentafluoride within a closed system or a well-ventilated
enclosure.[2]

Dispensing: Use non-sparking tools when handling containers.[2]

Reactions: Be aware that Bromine pentafluoride reacts violently with water and can cause
fire or explosion upon contact with combustible materials.[2]

. Storage:

Location: Store containers in a cool, dry, well-ventilated area, separate from incompatible
materials.[2]

Container Integrity: Ensure containers are airtight and in good condition.

Emergency and Disposal Plan

1.

Spills and Leaks:
Evacuation: Immediately evacuate the area in the event of a spill or leak.

Containment: Only trained personnel with appropriate PPE should attempt to manage the
spill.

Absorption: Use dry, inert materials such as vermiculite or dry sand to absorb the spill. DO
NOT use combustible materials like sawdust.[2]

Ventilation: Ventilate the area to disperse any vapors.[4]

. Exposure Response:
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 Inhalation: Move the affected person to fresh air immediately. If breathing has stopped,
provide artificial respiration. Seek immediate medical attention.[2][6]

» Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15
minutes while removing contaminated clothing.[6] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink water or
milk. Seek immediate medical attention.[2][3]

3. Disposal:

» All waste materials, including contaminated absorbents and disposable PPE, must be
collected in sealed containers and disposed of as hazardous waste in accordance with all
local, state, and federal regulations.[2]

Workflow for Handling Bromine Pentafluoride
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Caption: Workflow for the safe handling of Bromine pentafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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